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Introduction
Epitalon (also known as Epithalon or AEDG) is a synthetic tetrapeptide, a bio-active compound

developed based on the amino acid composition of Epithalamin, a natural polypeptide extract

from the pineal gland of cattle.[1][2] First synthesized by Russian gerontologist Professor

Vladimir Khavinson, Epitalon has been the subject of extensive research for over two decades,

primarily investigating its potential geroprotective and anti-aging properties.[1][3][4] Unlike

many hormonal agents, Epitalon functions as a bioregulatory peptide, exerting its effects at a

cellular and genetic level.[1] Its mechanisms of action include the activation of telomerase,

regulation of the neuroendocrine system, restoration of circadian rhythms, and modulation of

gene expression.[1][5][6]

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and core biological mechanisms of Epitalon, supplemented with

experimental workflows and data presented for a scientific audience.

Peptide Structure and Chemical Properties
Epitalon is a tetrapeptide composed of four amino acids: L-Alanine, L-Glutamic Acid, L-

Aspartic Acid, and Glycine.[7][8] Its primary structure is defined by the sequence Ala-Glu-Asp-

Gly (AEDG).[2][7]
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Quantitative Data Summary
The fundamental chemical and physical properties of Epitalon are summarized in the table

below for clear reference.

Property Value Reference(s)

Amino Acid Sequence Ala-Glu-Asp-Gly [1][7]

Molecular Formula C₁₄H₂₂N₄O₉ [7][9][10]

Molecular Weight 390.35 g/mol [9][10][11]

IUPAC Name

(4S)-4-[[(2S)-2-

aminopropanoyl]amino]-5-

[[(2S)-3-carboxy-1-

(carboxymethylamino)-1-

oxopropan-2-yl]amino]-5-

oxopentanoic acid

[7][9]

CAS Number 307297-39-8 [7][11][12]

Physical Appearance
White lyophilized (freeze-dried)

powder
[10]

Solubility
Reconstituted in sterile,

pyrogen-free water
[13]

Storage & Stability

Lyophilized powder stable at

room temperature for 3 weeks;

should be stored desiccated

below -18°C. Reconstituted

solution should be stored at

4°C for 2-7 days or below

-18°C for future use.

[10]

Core Biological Mechanisms and Signaling
Pathways
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Epitalon's biological effects are multifaceted, influencing several core pathways associated

with cellular aging and homeostasis.[14] The primary mechanisms identified in preclinical and

clinical research include telomerase activation, regulation of the pineal gland and melatonin

synthesis, and antioxidant defense.

Telomerase Activation and Telomere Elongation
One of the most significant reported functions of Epitalon is its ability to activate the enzyme

telomerase.[14][15] Telomeres, protective nucleotide sequences at the ends of chromosomes,

shorten with each cell division, contributing to cellular senescence.[8][16] Telomerase

counteracts this process by adding telomeric repeats, thereby preserving chromosomal

integrity and extending the replicative lifespan of cells.[8][17]

Epitalon is believed to induce telomerase activity by interacting with the promoter regions of

the telomerase reverse transcriptase (hTERT) gene.[14] This interaction may involve binding to

specific DNA sequences, leading to chromatin decondensation and making the hTERT gene

more accessible for transcription.[7][14] This upregulation of hTERT mRNA leads to increased

synthesis of the telomerase catalytic subunit, resulting in enhanced enzyme activity and

subsequent telomere elongation.[18] In human cell cultures, Epitalon treatment has been

shown to extend telomeres sufficiently to overcome the Hayflick limit, the point at which cells

stop dividing.[7]
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Caption: Logical flow of Epitalon's influence on telomerase synthesis and telomere elongation.
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Regulation of Pineal Gland Function and Circadian
Rhythm
Epitalon was developed from a pineal gland extract and demonstrates a significant regulatory

effect on this endocrine gland.[1] The pineal gland is the primary site of melatonin production, a

hormone critical for regulating the sleep-wake cycle (circadian rhythm).[19] Melatonin synthesis

declines with age, leading to disruptions in sleep and other physiological processes.[8]

Research suggests that Epitalon can restore melatonin secretion in aged individuals by

directly influencing pineal cells.[7][20] Studies on rat pineal cell cultures indicate that Epitalon
can increase the levels of key components in the melatonin synthesis pathway, such as

arylalkylamine N-acetyltransferase (AANAT) and the phosphorylated form of CREB (pCREB), a

transcription factor.[8][20] By normalizing melatonin production, Epitalon helps to re-establish a

youthful circadian rhythm, which has broad implications for immunity, metabolism, and overall

health.[14][21]
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Pineal Gland Regulation by Epitalon
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Caption: Signaling pathway for Epitalon's role in regulating melatonin synthesis.
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Antioxidant Properties
Epitalon exhibits potent antioxidant activity through mechanisms distinct from direct radical

scavenging.[22] Instead of neutralizing reactive oxygen species (ROS) directly, it enhances the

body's endogenous antioxidant defense system.[14][22]

Studies in aged rats have shown that Epitalon administration leads to the increased

expression and activity of key antioxidant enzymes, including Superoxide Dismutase (SOD),

Catalase, and NAD(P)H quinone dehydrogenase 1 (NQO1).[14][22] This upregulation helps to

reduce oxidative stress, a major contributor to cellular damage, aging, and the development of

age-related diseases.[16] By bolstering these intrinsic defenses, Epitalon protects cells and

tissues from oxidative damage at a fundamental level.[14][16]

Experimental Protocols and Methodologies
The biological effects of Epitalon have been investigated using a range of standard and

specialized molecular biology techniques. While detailed, proprietary protocols are often

unpublished, the general methodologies can be outlined.

Telomerase Activity Assessment via TRAP Assay
The Telomeric Repeat Amplification Protocol (TRAP) is a highly sensitive PCR-based assay

used to detect and quantify telomerase activity.[20] It is a cornerstone experiment for validating

Epitalon's primary mechanism of action.

Workflow for TRAP Assay:

Cell Culture and Treatment: Human cell lines (e.g., fetal fibroblasts, HeLa cells) are cultured

under standard conditions.[20] Experimental groups are treated with varying concentrations

of Epitalon, while control groups receive a vehicle.

Protein Extraction: After the treatment period, cells are lysed, and a protein extract

containing the telomerase enzyme is prepared.

Telomere Extension: The cell extract is incubated with a synthetic DNA primer. If active

telomerase is present, it will add telomeric repeats (TTAGGG) to the 3' end of the primer.

PCR Amplification: The extended products are then amplified via PCR using specific primers.
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Detection and Quantification: The PCR products are separated by gel electrophoresis and

visualized. The intensity of the resulting ladder of bands corresponds to the level of

telomerase activity, which can be quantified relative to controls.

Experimental Workflow: TRAP Assay for Telomerase Activity

Start: Cell Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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